molecular formula C8H9N3O B8439673 5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine

5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine

Cat. No.: B8439673
M. Wt: 163.18 g/mol
InChI Key: HOGRPHVNABBITM-UHFFFAOYSA-N
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Description

5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3O

Molecular Weight

163.18 g/mol

IUPAC Name

7-methoxy-5-methylpyrazolo[1,5-a]pyrimidine

InChI

InChI=1S/C8H9N3O/c1-6-5-8(12-2)11-7(10-6)3-4-9-11/h3-5H,1-2H3

InChI Key

HOGRPHVNABBITM-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=NN2C(=C1)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Methanol (5 ml) was added to a suspension of 0.40 g of 60% sodium hydride in 10 ml of DMF. Then a solution of 1 g of 5-methyl-7-chloropyrazolo[1,5-a]pyrimidine in 5 ml of DMF was added dropwise thereinto at 0° C. and stirred at room temperature for 2 hours. The reaction mixture was poured into ice water and the crystals precipitated were collected by filtration and recrystallized from diethyl ether to provide 0.40 g of the title compound as colorless crystals. The structure and melting point of the compound obtained are shown in Table 1.
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